Cas no 1428363-80-7 (4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine)

• Product Name: 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine
• CAS No: 1428363-80-7
• MF: C₂₀H₂₇N₃OS₂
• MW: 389.577882051468
• CID: 5366567
• Update Time: 2025-07-22

4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• [4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidin-1-yl]-(1-thiophen-2-ylcyclopentyl)methanone
• 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine

• Inchi： 1S/C20H27N3OS2/c1-22-13-10-21-19(22)26-15-16-6-11-23(12-7-16)18(24)20(8-2-3-9-20)17-5-4-14-25-17/h4-5,10,13-14,16H,2-3,6-9,11-12,15H2,1H3
• InChI Key： DTILRLSNHRPNME-UHFFFAOYSA-N
• SMILES： C(N1CCC(CSC2N(C)C=CN=2)CC1)(C1(C2SC=CC=2)CCCC1)=O

Additional information on 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine

Professional Introduction to Compound with CAS No. 1428363-80-7 and Product Name: 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine

Compound with the CAS number 1428363-80-7 and the product name 4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine represents a significant advancement in the field of chemobiology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The unique combination of heterocyclic moieties, including 1-methyl-1H-imidazole, thiophene, and cyclopentanecarbonyl groups, alongside a piperidine backbone, positions this molecule as a promising candidate for further exploration in medicinal chemistry.

The structural framework of this compound is highly sophisticated, featuring a sulfanyl-methyl bridge that connects the 1-methyl-1H-imidazol-2-yl moiety to the piperidine ring. This design not only enhances the compound's solubility and bioavailability but also introduces specific interactions with biological targets. The presence of the thiophen-2-yl group at the cyclopentanecarbonyl position further diversifies its chemical properties, enabling potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of piperidine-based derivatives due to their demonstrated efficacy in various pharmacological contexts. Piperidine is a privileged scaffold in drug discovery, known for its ability to modulate biological pathways and enhance binding affinity to target proteins. The introduction of functional groups such as sulfanyl and carbonyl moieties into the piperidine core significantly expands its pharmacological potential, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The 1-methyl-1H-imidazole moiety is particularly noteworthy, as imidazole derivatives have been extensively studied for their neuroprotective and anti-inflammatory properties. Research has shown that imidazole-based compounds can interact with various neurotransmitter receptors and ion channels, suggesting their utility in treating conditions such as epilepsy, depression, and neurodegenerative diseases. The incorporation of this moiety into the current compound may enhance its ability to modulate these pathways effectively.

The thiophen-2-yl group adds another layer of complexity to this molecule, providing a platform for further chemical modifications that could tailor its pharmacological profile. Thiophenes are well-known for their role in medicinal chemistry due to their structural versatility and ability to engage in multiple types of interactions with biological targets. For instance, thiophene derivatives have been explored as antiviral, anticancer, and antimicrobial agents. By combining thiophene with piperidine and imidazole moieties, this compound may exhibit synergistic effects that enhance its therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with optimized properties. The sulfanyl-methyl bridge in this compound is particularly interesting from a computational perspective, as it may facilitate hydrogen bonding interactions with biological targets. These interactions are crucial for drug efficacy, as they determine how well a molecule binds to its target receptor. By leveraging computational tools, scientists can fine-tune the structure of this compound to improve its binding affinity and selectivity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to preserve the integrity of the molecular framework. Advances in synthetic methodologies have made it possible to construct complex molecules like this one more efficiently than ever before, reducing both time and cost associated with drug development.

The potential applications of this compound extend beyond neurological disorders. Its unique structural features make it a versatile scaffold for exploring new therapeutic avenues in areas such as oncology and anti-inflammatory medicine. For example, the sulfanyl group could serve as a target for designing molecules that inhibit inflammatory pathways or block tumor growth factors. Additionally, the piperidine core provides a stable platform for further derivatization, allowing researchers to create libraries of compounds with tailored properties.

In conclusion,4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}-1-[1-(thiophen-2-yl)cyclopentanecarbonyl]piperidine represents a significant contribution to the field of chemobiology and pharmaceutical research. Its intricate molecular structure combines multiple privileged scaffolds that enhance its potential for drug development across various therapeutic areas. By leveraging modern synthetic techniques and computational tools,CAS No 1428363-80-7 offers new opportunities for creating innovative therapeutic agents that address unmet medical needs.